Cas no 672319-24-3 (N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine)

N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine is a nitropyrimidine derivative exhibiting potential utility in medicinal chemistry and pharmaceutical research. Its structural features, including the nitropyrimidine core and substituted aromatic and aliphatic moieties, suggest possible applications as a scaffold for kinase inhibitors or other biologically active compounds. The presence of methoxy groups enhances solubility and bioavailability, while the nitro group may contribute to electrophilic reactivity or serve as a synthetic handle for further functionalization. This compound's well-defined molecular architecture offers opportunities for structure-activity relationship studies in drug discovery programs, particularly in targeting nucleotide-binding proteins. Its purity and stability make it suitable for rigorous experimental investigations.
N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine structure
672319-24-3 structure
Product Name:N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine
CAS No:672319-24-3
MF:C16H22N6O5
MW:378.383082866669
CID:5475878
Update Time:2025-06-11

N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

    • 4-N-(2,5-dimethoxyphenyl)-2-N-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine
    • N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine
    • Inchi: 1S/C16H22N6O5/c1-25-8-4-7-18-16-20-14(17)13(22(23)24)15(21-16)19-11-9-10(26-2)5-6-12(11)27-3/h5-6,9H,4,7-8H2,1-3H3,(H4,17,18,19,20,21)
    • InChI Key: OCXJYEOULAELNY-UHFFFAOYSA-N
    • SMILES: C1(NCCCOC)=NC(N)=C([N+]([O-])=O)C(NC2=CC(OC)=CC=C2OC)=N1

N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine Pricemore >>

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Additional information on N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine

Comprehensive Overview of N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine (CAS No. 672319-24-3)

N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine (CAS No. 672319-24-3) is a specialized pyrimidine derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its nitrogen-rich heterocyclic core and methoxy-substituted aromatic system. The molecular architecture combines a 5-nitropyrimidine backbone with strategically placed dimethoxyphenyl and methoxypropyl moieties, making it a versatile intermediate for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such nitrogen-containing heterocycles. Researchers frequently search for "pyrimidine-based bioactive compounds" or "nitropyrimidine synthesis" to identify novel therapeutic agents. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups in this molecule enables fine-tuning of its physicochemical properties, a feature highly sought after in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 672319-24-3 exemplifies modern green chemistry principles. Its design minimizes hazardous byproducts, aligning with the growing demand for "sustainable chemical synthesis" methodologies. The compound's triamine functionality offers multiple sites for further derivatization, making it a valuable scaffold for combinatorial chemistry libraries. This characteristic addresses frequent search queries like "multifunctional pyrimidine building blocks" in medicinal chemistry forums.

The 2,5-dimethoxyphenyl moiety in this compound is particularly noteworthy, as similar structural motifs appear in various central nervous system (CNS)-targeting drugs. While not making direct therapeutic claims, this molecular feature explains why researchers investigate "methoxy-substituted aromatic compounds in neurology". The 3-methoxypropyl side chain further enhances solubility parameters, a critical factor in drug formulation optimization searches.

Analytical characterization of N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's complexity. These methods correspond to popular search terms such as "nitropyrimidine structural elucidation" among analytical chemists. The nitro group at the 5-position provides a distinct spectroscopic signature, facilitating purity assessment during quality control procedures.

In material science applications, the π-conjugated system of this pyrimidine derivative shows potential for organic electronic materials development. This aligns with growing interest in "nitrogen-doped organic semiconductors" within renewable energy research. The compound's thermal stability and crystallinity properties make it relevant for "molecular engineering" discussions in materials science publications.

Regulatory aspects of CAS No. 672319-24-3 comply with global chemical inventories, addressing frequent queries about "REACH-compliant specialty chemicals". The compound's non-hazardous classification under standard safety protocols makes it suitable for laboratory-scale research without requiring specialized handling procedures, a practical consideration often searched as "user-friendly chemical intermediates".

Future research directions for this compound may explore its biocatalytic transformations or metal-organic framework (MOF) incorporation, topics trending in "advanced functional materials" literature. The balanced lipophilicity profile of N4-(2,5-dimethoxyphenyl)-N2-(3-methoxypropyl)-5-nitropyrimidine-2,4,6-triamine also positions it as a candidate for prodrug development studies, addressing common inquiries about "modified-release drug formulations".

In conclusion, 672319-24-3 represents a sophisticated pyrimidine chemistry achievement with multidisciplinary applications. Its structural features respond to contemporary research needs in precision medicine and smart materials, while its synthetic accessibility meets industrial demands for scalable fine chemicals. The compound continues to inspire investigations into "multi-target pharmacological agents" and "functionalized heterocycles", ensuring its relevance in cutting-edge chemical research.

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